Cas no 1467-72-7 (1,3,5-Triazine-2,4-diamine,6-phenoxy-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-phenoxy-
• CAS No: 1467-72-7
• MF: C₉H₉N₅O
• MW: 203.200660467148
• CID: 212149
• PubChem ID: 15111
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-phenoxy-
• 6-phenoxy-1,3,5-triazine-2,4-diamine
• 2,4-Diamino-6-phenoxy-1,3,5-triazin
• 2,4-Diamino-6-phenoxy-1.3.5-triazin
• 2,4-Diamino-6-phenoxy-triazin
• 2-Phenoxy-4,6-diamino-s-triazin
• 6-Phenoxy-[1,3,5]triazin-2,4-diyldiamin
• 6-phenoxy-[1,3,5]triazine-2,4-diamine
• 6-phenoxy-[1,3,5]triazine-2,4-diyldiamine
• AC1L256N
• NSC119098
• Oprea1_433374
• ST4056599
• STK763105
• SureCN9178404
• LSYJAEPSXPMRGV-UHFFFAOYSA-N
• EU-0085841
• 1467-72-7
• SCHEMBL9178404
• 1,3,5-Triazine-2,4-diamine, 6-phenoxy-
• SR-01000530345-1
• DTXSID60274548
• 6-Phenoxy-1,3,5-triazine-2,4-diamine #
• SR-01000530345
• AKOS005616295
• NSC-119098
• 4-amino-6-phenoxy-1,3,5-triazin-2-ylamine

• Inchi： 1S/C9H9N5O/c10-7-12-8(11)14-9(13-7)15-6-4-2-1-3-5-6/h1-5H,(H4,10,11,12,13,14)
• InChI Key： LSYJAEPSXPMRGV-UHFFFAOYSA-N
• SMILES： O(C1N=C(N)N=C(N)N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 203.08087
• Monoisotopic Mass: 203.08071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.9
• XLogP3: 1.1

Experimental Properties

• Density: 1.408
• Boiling Point: 486°Cat760mmHg
• Flash Point: 247.7°C
• Refractive Index: 1.694
• PSA: 99.94
• LogP: 1.99070